1-[(1-Cyclobutanecarbonylazetidin-3-yl)methyl]pyrrolidine-2,5-dione

Specification

• CAS No.: 2097922-96-6
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.298
• IUPAC Name: 1-[[1-(cyclobutanecarbonyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• Standard InChI: InChI=1S/C13H18N2O3/c16-11-4-5-12(17)15(11)8-9-6-14(7-9)13(18)10-2-1-3-10/h9-10H,1-8H2
• Standard InChI Key: SRMVTOIPILULHQ-UHFFFAOYSA-N
• SMILES: C1CC(C1)C(=O)N2CC(C2)CN3C(=O)CCC3=O

Introduction

Given the lack of direct information, this article will focus on the general properties of pyrrolidine-2,5-dione derivatives and related compounds, highlighting their synthesis, biological activities, and potential applications.

Synthesis

The synthesis of pyrrolidine-2,5-diones typically involves condensation reactions or cyclization processes. For example, the reaction between a dicarbonyl compound and an amino acid can yield pyrrolidine-2,5-dione derivatives.

Biological Activities and Applications

Pyrrolidine-2,5-diones have been studied for their potential biological activities, including anticancer, antibacterial, and antifungal properties. Their ability to interact with biological targets makes them interesting candidates for drug development.

Other Biological Activities

In addition to anticancer properties, these compounds may exhibit antibacterial and antifungal activities, making them versatile candidates for various therapeutic applications.

2-[(1-Cyclobutanecarbonylpyrrolidin-3-yl)oxy]quinoxaline

This compound is a quinoxaline derivative with a cyclobutanecarbonylpyrrolidin moiety. It is known for its potential pharmacological properties and applications in medicinal chemistry, particularly in the context of anticancer research.